![molecular formula C26H33N3O2 B2620309 1-butyl-4-{1-[3-(3,5-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one CAS No. 912896-22-1](/img/structure/B2620309.png)
1-butyl-4-{1-[3-(3,5-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- Application : F3320-0042 has been investigated for its use in UV-curable coatings. When mixed with bisphenol A type epoxy resin, it forms a cationic UV-curable system. The resulting coating films exhibit improved mechanical properties, including impact strength and flexibility .
- Application : Researchers have assessed the influence of F3320-0042 (1-butyl-4-{1-[3-(3,5-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one) in poly(vinylidene fluoride-hexafluoropropylene) (PVDF-HFP) to form ionic liquid gel polymer electrolytes (ILGPE). The relationship between F3320-0042 and dielectric properties at different weight ratios and temperatures has been studied .
- Application : F3320-0042 has been explored for improving the electrochemical performance of energy storage systems. By enhancing the ionic conductivity and stability of electrolytes, it contributes to better overall performance .
- Application : Photo-differential scanning calorimetry (photo-DSC) tests have demonstrated that F3320-0042 exhibits superior photosensitivity compared to ordinary oxetanes. This property makes it suitable for photopolymerization processes .
- Application : Although not directly studied with F3320-0042, inkjet printing of wearable electronic devices has been investigated using related materials. UV-curable coatings play a role in creating flexible and functional electronic components .
- Application : F3320-0042 falls within the domain of organic materials research. Its synthesis, characterization, and performance evaluation contribute to the broader field of materials science .
UV-Curable Oligomers and Coatings
Ionic Liquids and Dielectric Properties
Electrochemical Performance Enhancement
Photo-DSC Studies
Wearable Electronic Devices
Materials Science and Organic Materials
properties
IUPAC Name |
1-butyl-4-[1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N3O2/c1-4-5-11-28-18-21(17-25(28)30)26-27-23-9-6-7-10-24(23)29(26)12-8-13-31-22-15-19(2)14-20(3)16-22/h6-7,9-10,14-16,21H,4-5,8,11-13,17-18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFNOQGZIYIKKMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCCOC4=CC(=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-butyl-4-{1-[3-(3,5-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.